Cas no 117654-19-0 (3-bromo-5-methylbenzene-1,2-diol)

3-Bromo-5-methylbenzene-1,2-diol is a brominated dihydroxy toluene derivative with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a bromine substituent at the 3-position and a methyl group at the 5-position, which enhance its reactivity in electrophilic aromatic substitution and coupling reactions. The ortho-diol (1,2-diol) moiety provides chelating properties, making it useful in metal coordination chemistry. This compound is valued for its versatility in constructing complex molecular frameworks, particularly in medicinal chemistry for the development of bioactive molecules. High purity grades ensure consistent performance in research and industrial applications. Proper handling is advised due to potential sensitivity to oxidation.

3-bromo-5-methylbenzene-1,2-diol structure

117654-19-0 structure

Product Name:3-bromo-5-methylbenzene-1,2-diol

CAS No:117654-19-0

MF:C₇H₇BrO₂

MW:203.033281564713

CID:132812

PubChem ID:20378982

Update Time:2025-06-08

3-bromo-5-methylbenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzenediol, 3-bromo-5-methyl- (9CI)
- 1,2-Benzenediol,3-bromo-5-methyl-
- 3-bromo-5-methylbenzene-1,2-diol
- SCHEMBL11418582
- EN300-1599509
- 117654-19-0
- F74089
- DB-278698
- 1,2-Benzenediol, 3-bromo-5-methyl-
- Inchi： 1S/C7H7BrO2/c1-4-2-5(8)7(10)6(9)3-4/h2-3,9-10H,1H3
- InChI Key： SNSVZQWKMLTUIT-UHFFFAOYSA-N
- SMILES： BrC1C(=C(C=C(C)C=1)O)O

Computed Properties

Exact Mass: 201.96291
Monoisotopic Mass: 201.963
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 118
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5A^2
XLogP3: 2.3

Experimental Properties

PSA: 40.46

3-bromo-5-methylbenzene-1,2-diol Pricemore >>

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